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Compound of Interest

Compound Name:
(4-Chloro-benzenesulfonylamino)-

acetic acid

Cat. No.: B080750 Get Quote

Technical Guide: (4-Chloro-
benzenesulfonylamino)-acetic acid
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
This technical guide provides an in-depth overview of (4-Chloro-benzenesulfonylamino)-
acetic acid, a sulfonamide derivative with potential applications in pharmaceutical and

biochemical research.

Property Data

CAS Number 13029-72-6

IUPAC Name 2-[(4-chlorophenyl)sulfonylamino]acetic acid

Molecular Formula C₈H₈ClNO₄S

Molecular Weight 249.67 g/mol
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(4-Chloro-benzenesulfonylamino)-acetic acid is typically synthesized through the reaction of

4-chlorobenzenesulfonyl chloride with glycine.[1] This reaction is generally carried out under

basic conditions in a suitable solvent, such as dichloromethane, at controlled temperatures to

facilitate the formation of the sulfonamide bond.[1] The final product is then purified using

standard laboratory techniques like recrystallization or chromatography.[1]

While specific, detailed experimental protocols with precise reagent quantities, reaction times,

and temperatures for this exact compound are not readily available in publicly accessible

literature, the general workflow is well-established for the synthesis of N-sulfonylated amino

acids.

General Synthesis Workflow
Below is a logical diagram representing the typical synthesis process.

Starting Materials

Reaction

Workup & Purification

Final Product

4-Chlorobenzenesulfonyl Chloride

Reaction in Solvent
(e.g., Dichloromethane)

+ Base

Glycine

Purification
(Recrystallization or Chromatography)

(4-Chloro-benzenesulfonylamino)-acetic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b080750?utm_src=pdf-body
https://www.smolecule.com/products/s668611
https://www.smolecule.com/products/s668611
https://www.smolecule.com/products/s668611
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General workflow for the synthesis of (4-Chloro-benzenesulfonylamino)-acetic
acid.

Biological Activity and Potential Applications
(4-Chloro-benzenesulfonylamino)-acetic acid has been noted for its potential biological

activities, primarily stemming from its structural class as a sulfonamide derivative. It is also

utilized as a key intermediate in the synthesis of other molecules with therapeutic potential.[1]

Potential Therapeutic Roles:

Anti-inflammatory and Analgesic: The compound is suggested to possess potential anti-

inflammatory and pain-relieving properties, which are common characteristics of

benzenesulfonamide derivatives.[1] The mechanism may involve interaction with biological

targets within pain and inflammation pathways.[1]

Antimicrobial: Preliminary assessments indicate potential activity against certain bacteria and

fungi.[1] The sulfonamide group is a well-known pharmacophore in antimicrobial agents.

Role as a Chemical Intermediate:

This compound serves as a building block in the development of more complex molecules.

For instance, it has been used in the synthesis of derivatives that exhibit potential antiviral

activity against the tobacco mosaic virus.[1] It is also a precursor for compounds designed to

have antioxidant properties.[1]

Note: Specific quantitative data on the biological activity of (4-Chloro-
benzenesulfonylamino)-acetic acid, such as IC₅₀ or Minimum Inhibitory Concentration (MIC)

values, are not available in the reviewed literature. Furthermore, no specific signaling pathways

modulated by this compound have been elucidated. The information presented is based on the

activities of the broader class of sulfonamide-containing molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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